Cas no 123769-43-7 (Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl-)

Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl- structure
123769-43-7 structure
Product Name:Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl-
CAS No:123769-43-7
MF:C20H16O3
MW:304.339245796204
CID:169082
PubChem ID:680352
Update Time:2025-04-19

Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl-
    • 3,4-dihydro-2H-1,5-benzodioxepin-7-yl(naphthalen-2-yl)methanone
    • HMS1548A13
    • Methanone, (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl-
    • 123769-43-7
    • 2H-1,5-Benzodioxepine, 3,4-dihydro-7-(2-naphthalenyl)-
    • TimTec1_004941
    • BRN 3616880
    • (3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenylmethanone
    • DTXSID30154080
    • Oprea1_719365
    • Inchi: 1S/C20H16O3/c21-20(16-7-6-14-4-1-2-5-15(14)12-16)17-8-9-18-19(13-17)23-11-3-10-22-18/h1-2,4-9,12-13H,3,10-11H2
    • InChI Key: FBSZULXZPXLAOG-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2OCCC1)C(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 304.10998
  • Monoisotopic Mass: 304.109944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.225
  • Boiling Point: 496.2°Cat760mmHg
  • Flash Point: 246.2°C
  • Refractive Index: 1.638
  • PSA: 35.53
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